4-benzyl-N-methyl-1-piperazinecarbothioamide

• IUPAC Name: 4-benzyl-N-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H19N3S/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,14,17)
• InChI Key: DIOSYDNQRDFXSH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C13H19N3S
• Molecular Weight: 249.38 g/mol

Description

4-benzyl-N-methyl-1-piperazinecarbothioamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used as a recreational drug due to its stimulant effects. However, BZP has also shown potential in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

4-benzyl-N-methyl-1-piperazinecarbothioamide acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in a heightened sense of alertness, euphoria, and increased energy levels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It can increase heart rate, blood pressure, body temperature, and respiration rate. It can also cause pupil dilation, dry mouth, and decreased appetite. Long-term use of this compound can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

4-benzyl-N-methyl-1-piperazinecarbothioamide has several advantages for use in lab experiments. It is a readily available compound that can be synthesized in large quantities. It has a well-defined mechanism of action, making it useful for studying the effects of neurotransmitters on the brain. However, this compound also has limitations, including its potential for abuse, toxicity, and lack of specificity for certain neurotransmitter systems.

Future Directions

There are several future directions for research on 4-benzyl-N-methyl-1-piperazinecarbothioamide. One area of interest is the development of new compounds based on the structure of this compound that have potential therapeutic applications. Another area of research is the study of the long-term effects of this compound on the brain and body. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on different neurotransmitter systems.

Synthesis Methods

4-benzyl-N-methyl-1-piperazinecarbothioamide can be synthesized through a multi-step process starting from piperazine and benzyl chloride. The reaction involves the substitution of the hydrogen atom in the piperazine ring with a benzyl group. The resulting compound is then treated with thioamide to form the final product, this compound.

Scientific Research Applications

4-benzyl-N-methyl-1-piperazinecarbothioamide has been studied for its potential use in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the serotonin transporter, which makes it a useful tool for studying the role of serotonin in the brain. This compound has also been used as a starting material for the synthesis of other compounds with potential therapeutic applications.